![molecular formula C14H12O2 B2417952 12,16-Dioxatetracyclo[11.2.1.0^{2,11}.0^{3,8}]hexadeca-2(11),3(8),4,6,9-pentaene CAS No. 22794-75-8](/img/structure/B2417952.png)
12,16-Dioxatetracyclo[11.2.1.0^{2,11}.0^{3,8}]hexadeca-2(11),3(8),4,6,9-pentaene
Description
12,16-Dioxatetracyclo[11.2.1.0^{2,11}.0^{3,8}]hexadeca-2(11),3(8),4,6,9-pentaene is an organic compound belonging to the family of dioxatetracycloalkenes. It is a cyclic hydrocarbon with sixteen carbon atoms and two oxygen atoms, with a molecular formula of C16H20O2. This compound has been studied for its potential applications in various scientific research areas.
Scientific Research Applications
Intramolecular Oxygen Migration
The compound 12,16-Dioxatetracyclo[11.2.1.0^{2,11}.0^{3,8}]hexadeca-2(11),3(8),4,6,9-pentaene and its derivatives have been studied in the context of intramolecular oxygen migration. A study by Menzek and Altundas (2006) on a related compound, 3,10-epoxycyclo[10.2.2.0^{2,11}.0^{4,9}]hexadeca-4,6,8,13-tetraene, demonstrated intramolecular 1,5-migration of the oxygen atom of 1,4-epoxide. This research contributes to the understanding of bond cleavage and oxygen migration in complex organic molecules (Menzek & Altundas, 2006).
Synthesis of Functionalized Propellano-bislactones
In another study, Basavaiah and Satyanarayana (2001) described the synthesis of functionalized propellano-bislactones using derivatives of the compound of interest. This synthesis is significant for creating novel organic structures with potential applications in various fields of chemistry (Basavaiah & Satyanarayana, 2001).
Photochemistry Studies
Kimura et al. (1988) conducted a study on the photochemistry of a related compound, 3,6-difluoro-10,11-benzopentacyclo[6,4,0.0^{2,11}.0^{3,8}]dodeca-4,10-diene. Their research provides insights into the behavior of such compounds under light exposure, which is crucial for understanding their potential applications in photodynamic therapy or as photosensitive materials (Kimura et al., 1988).
Rearrangement Studies
Marchand et al. (1995) explored the thermal rearrangement of pentacyclo[6.5.0.0^{4,12}.0^{5,10}.0^{9,13}]trideca-2,6-diene, a compound structurally similar to 12,16-Dioxatetracyclo[11.2.1.0^{2,11}.0^{3,8}]hexadeca-2(11),3(8),4,6,9-pentaene. Such studies are essential for understanding the stability and reactivity of these complex molecules under different conditions, which is valuable for their potential use in material science or organic synthesis (Marchand et al., 1995).
properties
IUPAC Name |
12,16-dioxatetracyclo[11.2.1.02,11.03,8]hexadeca-2(11),3,5,7,9-pentaene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O2/c1-2-4-10-9(3-1)5-6-11-14(10)12-7-8-13(15-11)16-12/h1-6,12-13H,7-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VUAXCVIQWFJUHG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2OC1C3=C(O2)C=CC4=CC=CC=C43 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
12,16-Dioxatetracyclo[11.2.1.0^{2,11}.0^{3,8}]hexadeca-2(11),3(8),4,6,9-pentaene | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2Z)-8-methoxy-N-(1,3-thiazol-2-yl)-2-{[4-(trifluoromethyl)phenyl]imino}-2H-chromene-3-carboxamide](/img/structure/B2417869.png)
![4-(benzo[d][1,3]dioxol-5-yl)-6-(2-hydroxyethyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione](/img/structure/B2417882.png)
dimethylsilane](/img/structure/B2417885.png)
![N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2,5-dimethoxybenzenesulfonamide](/img/structure/B2417888.png)
![2-[(Dimethylsulfamoylamino)methyl]-6-(4-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole](/img/structure/B2417891.png)
![1-[(2-fluorophenyl)methyl]-N-(2-methoxy-4-nitrophenyl)-6-oxopyridine-3-carboxamide](/img/structure/B2417892.png)